Cas no 1203110-24-0 (2-methoxy-N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}acetamide)

• Product Name: 2-methoxy-N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}acetamide
• CAS No: 1203110-24-0
• MF: C₁₂H₁₆N₄O₃S
• MW: 296.345440864563
• CID: 6185386
• PubChem ID: 45497061
• Update Time: 2025-06-22

2-methoxy-N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}acetamide
• 1203110-24-0
• 2-methoxy-N-{2-[4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}acetamide
• F5689-1364
• 2-methoxy-N-[2-(4-methyl-5-oxo-3-thiophen-2-yl-1,2,4-triazol-1-yl)ethyl]acetamide
• AKOS024517232
• 2-methoxy-N-(2-(4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)acetamide
• VU0519176-1

• Inchi： 1S/C12H16N4O3S/c1-15-11(9-4-3-7-20-9)14-16(12(15)18)6-5-13-10(17)8-19-2/h3-4,7H,5-6,8H2,1-2H3,(H,13,17)
• InChI Key： JQAMLTYVSNDBLD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NN(C(N1C)=O)CCNC(COC)=O

Computed Properties

• Exact Mass: 296.09431156g/mol
• Monoisotopic Mass: 296.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 2-methoxy-N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}acetamide

Compound CAS No. 1203110-24-0: 2-Methoxy-N-{2-[4-Methyl-5-Oxo-3-(Thiophen-2-Yl)-4,5-Dihydro-1H-1,2,4-Triazol-1-Yl]Ethyl}Acetamide

In the realm of organic chemistry, the compound with CAS No. 1203110-24-0, known as 2-methoxy-N-{2-[4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yll]ethyl}acetamide, has garnered significant attention due to its unique structural features and potential applications in pharmacology and material science. This compound is a derivative of acetamide, incorporating a methoxy group and a complex heterocyclic moiety that includes a triazole ring fused with a thiophene fragment.

The triazole ring in this compound is a key structural element, contributing to its stability and reactivity. Recent studies have highlighted the importance of such heterocycles in medicinal chemistry, particularly in the design of bioactive molecules with targeted therapeutic effects. The presence of the thiophene group further enhances the compound's electronic properties, making it a promising candidate for various chemical reactions and applications.

One of the most notable aspects of this compound is its potential as a building block in drug discovery. Researchers have explored its ability to act as an inhibitor or activator in enzyme-mediated reactions, which could pave the way for novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit selective inhibition against certain kinases, suggesting its role in anti-cancer drug development.

The synthesis of CAS No. 1203110-24 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the thiophene moiety requires careful control over reaction conditions to ensure optimal yields and purity. Recent advancements in catalytic asymmetric synthesis have further streamlined the production process, making this compound more accessible for large-scale applications.

In terms of physical properties, this compound exhibits a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its spectral data, including IR and NMR spectra, have been well-documented in recent publications, providing valuable insights into its molecular structure and bonding characteristics.

From an environmental perspective, the biodegradability and toxicity profiles of this compound are currently under investigation. Preliminary studies suggest that it has low acute toxicity in aquatic systems; however, long-term ecological impacts require further research to ensure sustainable use.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided detailed insights into its electronic structure and reactivity patterns, enabling researchers to predict its interactions with biological targets with greater accuracy.

In conclusion, CAS No. 1203110-24 represents a fascinating example of how complex organic molecules can be tailored for specific applications through meticulous design and synthesis strategies. As research continues to uncover its full potential across diverse fields such as medicine and materials science, this compound stands at the forefront of innovative chemical exploration.